3-Benzyloxyphenyl isothiocyanate

• IUPAC Name: 1-isothiocyanato-3-phenylmethoxybenzene
• InChI: InChI=1S/C14H11NOS/c17-11-15-13-7-4-8-14(9-13)16-10-12-5-2-1-3-6-12/h1-9H,10H2
• InChI Key: QJLFNDXMZQJMDL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=CC(=C2)N=C=S
• Molecular Formula: C14H11NOS
• DSSTOX Substance ID: DTXSID50340089
• Molecular Weight: 241.31 g/mol
• CAS RN: 206559-36-6

Description

Synthesis Analysis

The synthesis of 3-Benzyloxyphenyl isothiocyanate and related compounds involves complex chemical processes. A notable method involves the electrochemical benzylic C(sp3)-H isothiocyanation, which is highly chemo- and site-selective under external oxidant-free conditions. This process is attributed to the facile in situ isomerization of benzylic thiocyanates to isothiocyanates, demonstrating high functional group compatibility and suitability for late-stage functionalization of bioactive molecules (Zhang et al., 2022).

Molecular Structure Analysis

Structural analysis is crucial for understanding the characteristics of 3-Benzyloxyphenyl isothiocyanate. Techniques such as X-ray crystallography provide insights into the compound's molecular conformation. The molecular structure of related compounds has been revealed to be planar with significant dihedral angles, which is indicative of the rigid and planar nature of these molecules (Kashiki et al., 2011).

Chemical Reactions and Properties

3-Benzyloxyphenyl isothiocyanate participates in various chemical reactions, leading to the synthesis of complex molecules. For instance, reactions involving benzoyl isothiocyanate and different reactants have resulted in the formation of compounds with unique moieties and structural features. These reactions demonstrate the versatile reactivity and the potential for generating novel compounds with distinct properties (Yavari & Djahaniani, 2010).

Physical Properties Analysis

The physical properties of 3-Benzyloxyphenyl isothiocyanate, such as solubility and molecular orientation, are influenced by its molecular structure. The planar configuration of related compounds contributes to their solubility and the ability to form thin films, which are pertinent for applications in organic semiconductors (Kashiki et al., 2011).

Chemical Properties Analysis

The chemical properties, including reactivity and stability, are central to the application and functionality of 3-Benzyloxyphenyl isothiocyanate. The compound's involvement in selective C(sp3)-H isothiocyanation highlights its reactivity and potential for synthesizing isothiocyanate derivatives, crucial for developing bioactive molecules (Zhang et al., 2022).

Scientific Research Applications

Isothiocyanates, including 3-Benzyloxyphenyl isothiocyanate, have attracted the attention of biologists and chemists due to their various biological characteristics. They exhibit antimicrobial, anti-inflammatory, and anticancer properties. In synthetic chemistry, they serve as valuable platforms for versatile transformations.

• Antimicrobial Applications

  • Isothiocyanates have been found to have antimicrobial properties.

• Anti-Inflammatory Applications

  • Isothiocyanates also have anti-inflammatory properties.

• Anticancer Applications

  • Isothiocyanates have been found to have anticancer properties.

Safety And Hazards

Safety and hazards information for 3-Benzyloxyphenyl isothiocyanate can be found in its Safety Data Sheet. It’s always important to handle chemical compounds with appropriate safety measures.

Future Directions

Isothiocyanates, including 3-Benzyloxyphenyl isothiocyanate, have shown promising effects in the prevention and treatment of various diseases, including cancer and neurodegenerative diseases. Future research may focus on further elucidating the mechanisms of action of isothiocyanates and translating their utility to human populations.

Synthesis routes and methods

Procedure details

The final product, Compound 1 is obtained by treatment of Z with thiocarbonyl di-imidazole followed by ammonia. 3-Benzyloxyaniline (5 g, 25 mmol) is added dropwise over a one minute period to 4.94 g (27.6 mmol) thiocabonyl di-imidazole in methylene chloride (150 ml). The resulting mixture is stirred at room temperature overnight. An additional 400 mg thiocarbonyl di-imidazole (TCDI) is added and the reaction is continued for 2 hours more. The reaction is diluted with hexane and filtered through silica. Concentration provides 5.1 g of the desired 3-benzyloxyphenyl isothiocyanate.